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Compound of Interest

Compound Name: p53 Activator 12
Cat. No.: B12365203
Get Quote
\ J

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of potent compounds like p53 Activator 12 is of paramount importance. This guide
provides a comprehensive, step-by-step procedure for the proper disposal of p53 Activator 12,
promoting laboratory safety and regulatory compliance.

Chemical and Safety Data Overview

While a specific Safety Data Sheet (SDS) for p53 Activator 12 (CAS No. 2746374-04-7) is not
publicly available, its identity as a potent, biologically active small molecule necessitates that it
be handled as a hazardous chemical waste.[1][2] The following table summarizes key
information for this compound, which should be provided to your institution's Environmental
Health and Safety (EHS) department.
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Property Value

Chemical Name p53 Activator 12
Synonym Compound 510B

CAS Number 2746374-04-7
Molecular Formula C28H35F3N802
Molecular Weight 572.63

Storage (Powder) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 1 year
Supplier Example MedChemExpress

Experimental Protocol: Decontamination of Labware

For non-disposable labware (e.g., glassware) that has come into contact with p53 Activator
12, a standard decontamination procedure should be followed before routine washing.

Materials:

Personal Protective Equipment (PPE): Lab coat, safety glasses, and chemical-resistant
gloves.

Waste container for solvent rinses.

Solvent capable of dissolving p53 Activator 12 (e.g., DMSO, ethanol).

Standard laboratory detergent.
Procedure:

« Initial Rinse: Rinse the labware with a small amount of a suitable solvent (such as DMSO or
ethanol) to dissolve any residual compound.

e Collect Rinse: Collect this initial solvent rinse in a designated hazardous waste container. Do
not dispose of it down the drain.
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e Second Rinse: Perform a second rinse with the same solvent and collect it in the same
hazardous waste container.

e Wash: After the solvent rinses, the labware can be washed with a standard laboratory
detergent and water.

Step-by-Step Disposal Procedures for p53 Activator
12

The disposal of p53 Activator 12 must be handled through your institution's hazardous waste
management program. Do not dispose of this compound in the regular trash or down the drain.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves, when handling p53 Activator 12 in any form (solid, solution, or waste).

2. Waste Segregation and Collection:
e Solid Waste:

o Collect any unused or expired solid p53 Activator 12 in its original container or a clearly
labeled, sealed container.

o Contaminated consumables such as pipette tips, tubes, and gloves should be collected in
a designated, sealed hazardous waste bag or container.

e Liquid Waste:

o Solutions containing p53 Activator 12 should be collected in a dedicated, leak-proof, and
chemically compatible hazardous waste container.

o Do not mix this waste with other chemical waste streams unless approved by your EHS
department.

3. Labeling Hazardous Waste:
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o Clearly label all waste containers with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "p53 Activator 12"

CAS Number: "2746374-04-7"

[¢]

An estimate of the concentration and total volume/mass of the waste.

[e]

o

The date the waste was first added to the container.

4. Storage of Waste:

o Store waste containers in a designated satellite accumulation area within the laboratory.

e Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.
o Keep waste containers securely closed except when adding waste.

5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous waste.

e Provide the EHS department with all the necessary information about the waste, including
the chemical name and CAS number.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of p53 Activator 12.
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Caption: Disposal workflow for p53 Activator 12.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of p53 Activator 12, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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